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Compound of Interest

Compound Name: AMPK activator 14

Cat. No.: B12376889 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with novel compounds like AMPK activator 14. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a secure research environment. By adhering to these procedural, step-

by-step instructions, you can mitigate risks and handle this potent research tool with

confidence.

Immediate Safety and Handling Protocols
Given that a comprehensive Safety Data Sheet (SDS) for AMPK activator 14 is not readily

available, a conservative approach, treating it as a potentially hazardous substance, is

recommended. The following protocols are based on best practices for handling solid,

biologically active small molecules in a research setting.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial to minimize exposure. The minimum required PPE

when handling AMPK activator 14 includes:

Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be

worn over goggles when there is a risk of splashing, such as during solubilization.

Hand Protection: Disposable nitrile gloves are the minimum requirement. For tasks with a

higher risk of exposure or when handling stock solutions, double-gloving is recommended.
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Always check the glove manufacturer's specifications for compatibility with the solvents

being used.

Body Protection: A fully fastened laboratory coat must be worn at all times. For procedures

with a higher risk of contamination, consider a disposable gown.

Respiratory Protection: While AMPK activator 14 is a solid, a respirator (e.g., N95) may be

necessary if there is a potential for aerosolization, such as during weighing or if the

compound is a fine powder.

Operational Plan: From Receipt to Experiment
A systematic workflow is essential for safe handling.

Receiving and Storage: Upon receipt, inspect the container for any damage. The compound

should be stored in a cool, dry, and well-ventilated area, away from incompatible materials.

Weighing and Preparation: All weighing and preparation of stock solutions should be

conducted in a certified chemical fume hood to prevent inhalation of any airborne particles.

Use a dedicated spatula and weighing paper.

Solubilization: When dissolving the compound, add the solvent slowly to the solid to prevent

splashing. Ensure the chosen solvent is compatible with the experimental protocol and

subsequent disposal methods.

Experimental Use: Handle all solutions containing AMPK activator 14 with the same level of

precaution as the solid compound. Clearly label all containers.

Decontamination: After each use, thoroughly decontaminate the work area, including the

balance, fume hood surface, and any equipment used.

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Solid Waste: Dispose of all contaminated solid waste, including gloves, weighing paper, and

pipette tips, in a designated hazardous waste container.
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Liquid Waste: Collect all liquid waste containing AMPK activator 14 in a clearly labeled,

sealed hazardous waste container. Do not pour solutions down the drain unless explicitly

permitted by your institution's environmental health and safety (EHS) office.

Empty Containers: Rinse empty containers of the compound with a suitable solvent, and

collect the rinsate as hazardous waste. Deface the label before disposing of the container in

the regular trash, in accordance with institutional guidelines.

Quantitative Data Summary
While specific toxicological data for AMPK activator 14 is limited, the following table

summarizes its known physical and chemical properties.

Property Value

Molecular Formula C₃₃H₃₄FN₅O₄

Molecular Weight 583.65 g/mol

CAS Number 1356632-18-2

Physical State Solid

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for safely handling AMPK
activator 14 in a laboratory setting.
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Workflow for handling AMPK activator 14.

AMPK Signaling Pathway Overview
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AMP-activated protein kinase (AMPK) is a central regulator of cellular energy homeostasis. It is

activated in response to metabolic stresses that increase the cellular AMP:ATP ratio. Once

activated, AMPK initiates a cascade of events to restore energy balance.

AMPK Activator 14

AMPK

activates

Catabolic Pathways
(e.g., Glycolysis, Fatty Acid Oxidation)

stimulates

Anabolic Pathways
(e.g., Protein Synthesis, Lipid Synthesis)

inhibits

ATP Production ATP Consumption

Click to download full resolution via product page

Simplified AMPK signaling pathway.

By implementing these safety protocols and understanding the biological context of AMPK

activation, researchers can confidently and safely advance their scientific inquiries using AMPK
activator 14. Always consult your institution's specific safety guidelines and EHS office for any

additional requirements.

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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